Cas no 2167520-36-5 (tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate
• CAS No: 2167520-36-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5294321
• Update Time: 2026-03-10

tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate

• Inchi： 1S/C11H21NO3/c1-7(8-5-9(13)6-8)12-10(14)15-11(2,3)4/h7-9,13H,5-6H2,1-4H3,(H,12,14)
• InChI Key： JVPFFAYAAOXSGL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CC(O)C1)C

Additional information on tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 2167520-36-5 and Product Name: Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate

The compound with the CAS number 2167520-36-5 and the product name Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate incorporates a tert-butyl group and a cyclobutyl moiety, which contribute to its distinct chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been a growing interest in the development of novel carbamate derivatives as pharmacological agents. Carbamates are known for their versatility in drug design, often serving as intermediates or active ingredients in various therapeutic applications. The presence of the 3-hydroxycyclobutyl group in Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate adds an additional layer of complexity, enabling diverse chemical modifications and functionalizations. This structural motif has been increasingly studied for its role in modulating biological pathways and enhancing drug efficacy.

One of the most compelling aspects of Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate is its potential in the realm of enzyme inhibition. The cyclobutyl ring, in particular, has been shown to interact favorably with certain enzymatic targets, leading to the development of potent inhibitors. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The tert-butyl group further enhances the compound's stability and bioavailability, making it an attractive candidate for clinical trials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacokinetic properties of Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the atomic level. These insights have been crucial in optimizing its structure for improved binding affinity and reduced toxicity. The integration of machine learning algorithms has further accelerated this process, enabling high-throughput screening of potential analogs.

The synthesis of Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For example, catalytic hydrogenation techniques have been employed to introduce the cyclobutyl moiety with high precision. Additionally, green chemistry principles have been applied to minimize waste and improve reaction yields, aligning with global efforts toward sustainable pharmaceutical production.

From a regulatory perspective, Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate must undergo rigorous testing to ensure safety and efficacy before being approved for clinical use. Preclinical studies involving cell cultures and animal models are essential to evaluate its pharmacological profile. These studies not only assess the compound's ability to interact with target enzymes but also examine its potential side effects and long-term effects on physiological systems. The results from these studies will provide critical data for regulatory agencies such as the FDA and EMA.

The future prospects for Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate are promising, particularly in the context of personalized medicine. As our understanding of genetic variations continues to grow, so does the demand for tailored therapeutic approaches. This compound's unique structural features make it well-suited for developing targeted therapies that can address specific genetic mutations or metabolic disorders. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapy, researchers may be able to enhance the efficacy of drugs like Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate.

In conclusion, Tert-butyl N-[1-(3-hydroxycyclobutyl)ethyl]carbamate represents a significant milestone in pharmaceutical chemistry. Its innovative structure and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely that we will see further advancements in both synthetic methodologies and clinical applications. The journey from laboratory discovery to market-ready drug is long and complex, but compounds like Tert-butyl N-[1-(3-hydroxycyclobutul)ethyl]carbamate highlight the exciting possibilities that lie ahead.